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Compound of Interest

Compound Name: 4-(2-Bromopyridin-3-yl)morpholine
CAS No.: 54231-45-7
Cat. No.: B1403007
Get Quote
. J

Executive Summary & Chemical Architecture

4-(2-Bromopyridin-3-yl)morpholine is a bifunctional pyridine scaffold characterized by a
morpholine ring at the C3 position and a bromine atom at the C2 position. This specific
regioisomer is synthetically non-trivial due to the natural electrophilicity of the pyridine ring,
which typically favors nucleophilic attack at C2 rather than C3.

Structural Logic & SAR Utility

e The Morpholine (C3): In kinase inhibitors, this moiety often projects into the solvent-exposed
region of the ATP-binding pocket, improving water solubility and pharmacokinetic (PK)
properties.

o The Bromine (C2): Acts as a high-value synthetic handle. It is perfectly positioned for Suzuki-
Miyaura or Stille cross-couplings to attach aryl or heteroaryl groups that interact with the
kinase "hinge" region.

e The Pyridine Core: Provides an electron-deficient platform that modulates the pKa of the
attached amines and participates in hydrogen bonding networks.
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Synthetic Strategies: Overcoming Regioselectivity
Challenges

Synthesizing the specific isomer 4-(2-Bromopyridin-3-yl)morpholine requires bypassing the
natural tendency of nucleophiles to attack the C2 position. Direct SNAr on 2,3-dibromopyridine
yields the wrong isomer (2-morpholino-3-bromopyridine).

Method A: The "Aniline Cyclization" Route
(Recommended)

This method is the most reliable for scaling. It builds the morpholine ring onto a pre-
functionalized pyridine, ensuring absolute regiocontrol.

Step-by-Step Protocol:
» Starting Material: Begin with 3-amino-2-bromopyridine (commercially available).

e Cyclization: React with bis(2-chloroethyl)ether.

[¢]

Reagents: Potassium carbonate (K2COs), Sodium iodide (Nal, catalytic).

[¢]

Solvent: DMF or Diglyme.

o

Conditions: Heat to 120-140°C for 16—24 hours.

o

Mechanism:[1][2] Double nucleophilic substitution. The primary amine attacks one alkyl
chloride, followed by an intramolecular closure.

 Purification: The product is less polar than the starting amine. Extract with EtOAc/Water, dry
over MgSOa, and purify via silica gel chromatography (Hexane/EtOAc gradient).

Method B: Directed Ortho Metalation (DoM)

Ideal for late-stage functionalization but requires strict anhydrous conditions.

e Precursor: Start with 3-morpholinopyridine (synthesized via Buchwald coupling of 3-
bromopyridine and morpholine).
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« Lithiation: Treat with n-Butyllithium (n-BuLi) or LDA at -78°C in THF. The morpholine oxygen
coordinates the lithium, directing deprotonation selectively to the C2 position.

¢ Quenching: Add a bromine source (e.g., CBra or NBS) at low temperature.
e Outcome: Yields 4-(2-Bromopyridin-3-yl)morpholine with high regioselectivity.

Visualization: Synthetic Workflow & SAR Logic

The following diagram maps the synthetic divergence and the biological rationale behind this

scaffold.
2,3-Dibromopyridine 3-Amino-2-bromopyridine 3-Morpholinopyridine
i
:Direct SNAr (C2 favored) Route A: Ring Construction Route B: Directed Metalation
\J
2-Morpholino-3-bromopyridine Cyclization w/ Bis(2-chloroethyl)ether 1. n-BulLi (-78°C)
(Undesired Isomer) (K2C0s3, 120°C) 2.CBr4

Route A: Ring Construction / Route B: Directed Metalation

4-(2-Bromopyridin-3-yl)morpholine
(Target Scaffold)

Derivatization
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Figure 1: Synthetic decision tree illustrating the "Regioselectivity Trap" of direct SNAr and the
two successful routes (Ring Construction and DoM) to the target scaffold.
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Experimental Protocol: Suzuki-Miyaura

Derivatization

Once the 4-(2-Bromopyridin-3-yl)morpholine core is synthesized, the bromine handle is

typically used to attach an aryl group.

Standard Operating Procedure (SOP):

Parameter Condition Rationale
Robust catalyst, resistant to
Catalyst Pd(dppf)Cl2[2]-DCM (5 mol%) oxidation, works well for
heteroaryl halides.
Inorganic bases are standard,;
Base K2COs or Cs2CO0s (2.0 eq) o ]
Cesium is better for steric bulk.
The water co-solvent is crucial
Solvent Dioxane/Water (4:1) for the solubility of the
inorganic base.
Required to overcome the
Temperature 90-100°C activation energy of the
oxidative addition step.
Removes palladium black
Workup Filter through Celite residues before column
chromatography.
Protocol:

Add Pd catalyst (0.05 eq) quickly to minimize air exposure.

Seal and heat to 95°C for 4 hours.

Charge a reaction vial with 4-(2-Bromopyridin-3-yl)morpholine (1.0 eq), Aryl Boronic Acid
(1.2 eq), and Base (2.0 eq).

Add solvent (Dioxane/Water) and degas with Nitrogen for 5 minutes.
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e Monitor by LCMS for consumption of the bromide (M+H 243/245 pattern disappears).
Biological Applications: Kinase Inhibition[3][4]
This scaffold is ubiquitous in the design of lipid kinase inhibitors.

» PI3K (Phosphoinositide 3-kinase): The morpholine oxygen forms a critical hydrogen bond
with the backbone of Val851 (in PI3Ka) or equivalent residues in the ATP-binding pocket.
The pyridine ring acts as a spacer, positioning the C2-substituent into the affinity pocket.

e mTOR (mechanistic Target Of Rapamycin): Similar binding mode. Dual PIBK/mTOR
inhibitors often utilize this exact morpholine-pyridine core fused to a bicyclic system (e.g.,
pyrimidine or quinazoline) attached at the C2 position.

* DNA-PK: The solubilizing effect of the morpholine is essential for these often flat,
hydrophobic intercalators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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